Cas no 21531-47-5 (methyl (1R)-3-oxocyclohexane-1-carboxylate)

• Product Name: methyl (1R)-3-oxocyclohexane-1-carboxylate
• CAS No: 21531-47-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD30341172
• CID: 1401886
• PubChem ID: 12262818
• Update Time: 2025-10-17

methyl (1R)-3-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-oxo-, methyl ester, (1R)-
• methyl (1R)-3-oxocyclohexane-1-carboxylate
• (R)-3-Oxo-cyclohexanecarboxylic acid methyl ester
• MFCD30341172
• E73532
• Methyl(R)-3-oxocyclohexane-1-carboxylate
• CS-0433745
• SCHEMBL3577499
• PS-16399
• 21531-47-5
• (R)-Methyl 3-oxocyclohexanecarboxylate
• Methyl (R)-3-oxocyclohexane-1-carboxylate

• MDL： MFCD30341172
• Inchi： 1S/C8H12O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6H,2-5H2,1H3/t6-/m1/s1
• InChI Key： MAEFSJWFUPHVPY-ZCFIWIBFSA-N
• SMILES： O(C)C([C@H]1CC(CCC1)=O)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37